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Compound of Interest

2-(4-Chloro-2-
Compound Name:
methylphenyl)piperidine

Cat. No.: B13594484

Get Quote

Executive Summary & Compound Identity

2-(4-Chloro-2-methylphenyl)piperidine is a substituted 2-arylpiperidine, a structural class
pharmacologically significant for its activity at monoamine transporters (DAT, NET, SERT) and
NMDA receptors. Structurally related to methylphenidate and desoxypipradrol, this scaffold is
often investigated for psychostimulant potential and metabolic stability.

This guide provides a rigorous technical framework for the physicochemical characterization of
this compound. It addresses the specific challenges posed by the 4-chloro and 2-methyl
substituents—namely, increased lipophilicity and steric hindrance adjacent to the chiral center.

Chemical Identity Table
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Property Detail

IUPAC Name 2-(4-Chloro-2-methylphenyl)piperidine
CAS Number 1213219-82-9 (Generic/lsomer specific)
Molecular Formula C12H16CIN

Molecular Weight 209.72 g/mol

Core Scaffold 2-Arylpiperidine

) 4-Chloro (Lipophilic, metabolic block), 2-Methyl
Key Substituents ] ]
(Steric, conformational lock)

Physicochemical Properties (Predicted & Derived)

Note: Values below are derived from structure-activity relationship (SAR) analysis of analogous
2-arylpiperidines. Experimental validation is required.

Lipophilicity and Solubility

The addition of a chlorine atom at the para-position and a methyl group at the ortho-position
significantly increases lipophilicity compared to the unsubstituted parent compound (2-
phenylpiperidine).

e LogP (Octanol/Water): Predicted range 3.2 — 3.8.

o Implication: High blood-brain barrier (BBB) permeability; likely extensively protein-bound in
plasma.

e Aqueous Solubility:

o Free Base: Practically insoluble in water (< 0.1 mg/mL). Soluble in DCM, Methanol,
DMSO.

o Hydrochloride Salt: Highly soluble (> 20 mg/mL) in water/ethanol mixtures due to the
protonation of the secondary amine.
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Acid-Base Chemistry (pKa)

The piperidine nitrogen is a secondary amine.
e Predicted pKa:9.8 — 10.2 (Conjugate acid).

e Mechanistic Insight: The 2-aryl group exerts a weak inductive electron-withdrawing effect,
slightly lowering the pKa compared to unsubstituted piperidine (pKa ~11.2), but the molecule
remains a strong base. At physiological pH (7.4), it exists predominantly (>99%) in the
ionized (cationic) form.

Stereochemistry
The C2 position on the piperidine ring is a chiral center.

e Enantiomers: (2R) and (2S).

» Conformational Dynamics: The 2-methyl substituent on the phenyl ring introduces steric
clash (A-1,3 strain) with the piperidine ring, likely restricting rotation around the aryl-
piperidine bond. This "conformational locking" often enhances receptor selectivity.

Synthesis & Characterization Workflow

To ensure scientific integrity, the synthesis must account for the steric hindrance of the ortho-
methyl group. A self-validating synthesis workflow is visualized below.

Synthesis Pathway (Graphviz)
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Figure 1: Synthetic route utilizing Grignard addition to a pyridine derivative followed by
heterogeneous catalytic hydrogenation.[1]

Structure Validation Protocol
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Trustworthiness in characterization relies on orthogonal analytical methods.
e H NMR (400 MHz, CDCls):

o Diagnostic Signal: The benzylic proton (H2 of piperidine) will appear as a doublet of
doublets (dd) around 3.5-4.0 ppm.

o Aryl Region: Three distinct aromatic protons due to the 1,2,4-substitution pattern.[1]
e HRMS (ESI+):

o Expect [M+H]* peak at 210.1044 m/z.

o Isotope Pattern: Look for the characteristic 3°Cl/37Cl (3:1) ratio.[2]
e Chiral HPLC:

o Column: Chiralpak AD-H or OD-H.

o Mobile Phase: Hexane:IPA (90:10) with 0.1% Diethylamine.

o Purpose: Determine Enantiomeric Excess (ee%) if asymmetric synthesis or resolution is
performed.

Experimental Protocols: Physicochemical Profiling

Directive: Do not just list steps; explain the causality.

Determination of pKa (Potentiometric Titration)

Objective: Accurate determination of the ionization constant to predict biodistribution.

 Principle: Since the compound is sparingly soluble in water, a cosolvent method (Yasuda-
Shedlovsky extrapolation) is required.

e Protocol:

o Preparation: Dissolve 5 mg of compound in 30 mL of varying Methanol/Water ratios (30%,
40%, 50% MeOH).
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[e]

Titrant: 0.1 M KOH (standardized).

Measurement: Titrate under inert N2 atmosphere (to prevent CO2 absorption affecting pH).

o

Analysis: Plot the apparent pKa values against the dielectric constant (1/€) of the solvent

[¢]

mixtures. Extrapolate to 0% organic solvent (pure water) to obtain the thermodynamic
pKa.

o

Self-Validation: The slope of the plot should be linear (

). Non-linearity indicates aggregation or precipitation.

LogD Distribution Coefficient (Shake-Flask Method)

Objective: Measure lipophilicity at physiological pH (7.4).
e Protocol:

o Phases: n-Octanol (pre-saturated with buffer) and Phosphate Buffer (pH 7.4, pre-saturated
with octanol).

o Equilibration: Add compound to the system. Shake for 24 hours at 25°C.
o Phase Separation: Centrifuge at 3000 rpm for 15 mins to break emulsions.
o Quantification: Analyze both phases using HPLC-UV (254 nm).

o Critical Control: Mass balance check. The sum of the mass in both phases must equal
>95% of the initial mass. If not, adsorption to the glass walls or precipitation has occurred.

Biological & Stability Implications (SAR)
Metabolic Stability (Microsomal)

The 4-chloro substituent blocks the primary site of metabolic oxidation (para-hydroxylation)
typical of phenylpiperidines.

e Result: Extended half-life (
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) compared to the unsubstituted analog.

e Secondary Routes: Metabolism will likely shift to N-oxidation or hydroxylation of the 2-methyl
group.

Signal Transduction / Interaction Map
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Figure 2: Predicted pharmacodynamic interactions and metabolic stability features.

References

¢ ChemicalBook. (2025). (2R)-2-(4-Chloro-2-methylphenyl)piperidine Product Entry.
Retrieved from

o PubChem. (2025).[3] Acetophenone, 4'-chloro-2-(piperidinoimino)- (Related Isomer Data).
National Library of Medicine. Retrieved from

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b13594484/docs?utm_src=pdf-body-img#technical-guide-physicochemical-profiling-of-2-4-chloro-2-methylphenyl-piperidine
https://www.benchchem.com/product/b13594484/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-2-4-chloro-2-methylphenyl-piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/9570413
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13594484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e BenchChem. (2025).[4] The Discovery and Synthesis of Chlorophenyl-Containing
Piperidines: A Technical Guide. Retrieved from

e ACS Publications. (2003). Discovery and Structure-Activity Relationships of Novel Piperidine
Inhibitors. Journal of Medicinal Chemistry. Retrieved from

o EPA CompTox. (2025). 2-(4-Methylphenyl)piperidine Properties Dashboard. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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